2-Ethylpentanoic Acid Methyl Ester-d3

• Molecular Formula: C₈H₁₃D₃O₂
• Molecular Weight: 147.23
• Synonyms: 2-Ethyl-pentanoic Acid Methyl Ester-d3; 2-Ethyl-valeric Acid Methyl Ester-d3; Methyl 2-Ethylpentanoate-d3; Methyl 2-Ethylvalerate-d3; Methyl α-Ethylvalerate-d3

Description

2-Ethylpentanoic Acid Methyl Ester-d3 is a deuterated derivative of methyl 2-ethylpentanoate, where three hydrogen atoms are replaced by deuterium (denoted as "-d3"). The non-deuterated parent compound, methyl 2-ethylpentanoate (CAS 816-16-0), has the molecular formula C₈H₁₆O₂, a molecular mass of 144.214 g/mol, and a ChemSpider ID of 85003 . Its structure features a branched alkyl chain (2-ethylpentanoate) esterified with a methyl group.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Esters with Branched Alkyl Chains

Ethyl 2-Propylpentanoate (Valproic Acid Ethyl Ester)

• Molecular Formula : C₁₀H₂₀O₂
• Molecular Mass : 172.27 g/mol
• CAS : 22632-59-3
• Key Features: This compound is the ethyl ester of valproic acid (2-propylpentanoic acid). Unlike 2-ethylpentanoic acid methyl ester-d3, it has a longer alkyl chain (propyl group) and is non-deuterated. It is used in pharmaceutical research for anticonvulsant studies .

Ethyl Isobutyrate (2-Methylpropanoic Acid Ethyl Ester)

• Molecular Formula : C₆H₁₂O₂
• Molecular Mass : 116.16 g/mol
• CAS : 97-62-1
• Key Features : A simpler branched ester with a methyl group at the α-position. Its smaller size and lower molecular weight make it volatile, suitable for flavoring agents, unlike the deuterated compound, which is tailored for analytical applications .

Deuterated Esters

6-Methyltetradecanoic Acid Methyl Ester-d3

• Molecular Formula : C₁₆D₃H₂₉O₂
• Molecular Mass : 259.443 g/mol
• CAS: Not provided
• Key Features: This deuterated ester has a longer saturated carbon chain (14 carbons) and three deuterium atoms. It serves as a heavy isotope standard in lipidomics, contrasting with 2-ethylpentanoic acid methyl ester-d3, which is used for smaller branched-chain analyses .

Unsaturated and Hydroxy-Substituted Esters

Ethyl (E)-2-Methylpent-3-enoate

• Molecular Formula : C₈H₁₄O₂
• Molecular Mass : 142.20 g/mol
• CAS: Not provided
• Key Features : Contains a double bond at the 3-position, enhancing reactivity in polymerization. The absence of deuterium and the unsaturated structure differentiate it from the target compound, which is saturated and isotopically labeled .

Ethyl 3-Hydroxypentanoate

• Molecular Formula : C₇H₁₄O₃
• Molecular Mass : 146.18 g/mol
• CAS : 54074-85-0
• The hydroxyl group introduces polarity, unlike the non-polar branched chain of 2-ethylpentanoic acid methyl ester-d3 .

Data Tables

Table 1: Structural and Analytical Comparison

Compound Name	Molecular Formula	Molecular Mass (g/mol)	CAS Number	Key Applications
2-Ethylpentanoic Acid Methyl Ester-d3	C₈H₁₃D₃O₂	~147.23*	Not provided	Internal standard in MS
Methyl 2-Ethylpentanoate	C₈H₁₆O₂	144.21	816-16-0	Synthetic intermediate
Ethyl 2-Propylpentanoate	C₁₀H₂₀O₂	172.27	22632-59-3	Pharmaceutical research
6-Methyltetradecanoic Acid Methyl Ester-d3	C₁₆D₃H₂₉O₂	259.44	Not provided	Lipidomics studies

*Estimated based on deuterium substitution.

Table 2: Functional Group and Isotope Comparison

Compound Name	Functional Groups	Isotopic Labeling	Branching
2-Ethylpentanoic Acid Methyl Ester-d3	Ester, branched alkyl	Yes (d3)	2-ethylpentanoate
Ethyl Isobutyrate	Ester, branched alkyl	No	2-methylpropanoate
Ethyl 3-Hydroxypentanoate	Ester, hydroxy	No	Linear chain
Ethyl (E)-2-Methylpent-3-enoate	Ester, alkene	No	Branched alkene